Cas no 1012345-91-3 (N-(2-hydroxyethyl)-4-{6-(oxan-4-yl)aminoimidazo1,2-bpyridazin-3-yl}benzene-1-sulfonamide)

• Product Name: N-(2-hydroxyethyl)-4-{6-(oxan-4-yl)aminoimidazo1,2-bpyridazin-3-yl}benzene-1-sulfonamide
• CAS No: 1012345-91-3
• MF: C₁₉H₂₃N₅O₄S
• MW: 417.48202252388
• MDL: MFCD26392313
• CID: 2147827
• PubChem ID: 66888431
• Update Time: 2025-07-13

N-(2-hydroxyethyl)-4-{6-(oxan-4-yl)aminoimidazo1,2-bpyridazin-3-yl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(2-hydroxyethyl)-4-(6-(tetrahydro-2H-pyran-4-ylamino)imidazo[1,2-b]pyridazin-3-yl)benzenesulfonamide
• Benzenesulfonamide, N-(2-hydroxyethyl)-4-[6-[(tetrahydro-2H-pyran-4-yl)amino]imidazo[1,2-b]pyridazin-3-yl]-
• N-(2-hydroxyethyl)-4-{6-(oxan-4-yl)aminoimidazo1,2-bpyridazin-3-yl}benzene-1-sulfonamide

• MDL： MFCD26392313
• Inchi： 1S/C19H23N5O4S/c25-10-9-21-29(26,27)16-3-1-14(2-4-16)17-13-20-19-6-5-18(23-24(17)19)22-15-7-11-28-12-8-15/h1-6,13,15,21,25H,7-12H2,(H,22,23)
• InChI Key： UQQALGSREUFMIV-UHFFFAOYSA-N
• SMILES： C1(S(NCCO)(=O)=O)=CC=C(C2N3C(=NC=2)C=CC(NC2CCOCC2)=N3)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on N-(2-hydroxyethyl)-4-{6-(oxan-4-yl)aminoimidazo1,2-bpyridazin-3-yl}benzene-1-sulfonamide

Recent Advances in the Study of N-(2-hydroxyethyl)-4-{6-(oxan-4-yl)aminoimidazo1,2-bpyridazin-3-yl}benzene-1-sulfonamide (CAS: 1012345-91-3)

The compound N-(2-hydroxyethyl)-4-{6-(oxan-4-yl)aminoimidazo1,2-bpyridazin-3-yl}benzene-1-sulfonamide (CAS: 1012345-91-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This sulfonamide derivative, characterized by its unique imidazo[1,2-b]pyridazine core, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and pharmacokinetic properties. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of N-(2-hydroxyethyl)-4-{6-(oxan-4-yl)aminoimidazo1,2-bpyridazin-3-yl}benzene-1-sulfonamide to enhance its pharmacological profile. Researchers have employed advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis, to achieve higher yields and purity. Structural modifications, such as the introduction of electron-withdrawing or electron-donating groups on the benzene ring, have been explored to improve the compound's binding affinity to target proteins.

In vitro and in vivo studies have demonstrated that this compound exhibits potent inhibitory activity against specific kinases involved in inflammatory and oncogenic pathways. Notably, it has shown promising results in preclinical models of rheumatoid arthritis and certain types of cancer, such as non-small cell lung carcinoma (NSCLC). The compound's ability to selectively inhibit key signaling molecules, such as JAK2 and PI3K, has been a focal point of recent investigations. These findings suggest its potential as a lead candidate for the development of targeted therapies.

Pharmacokinetic studies have revealed favorable properties of N-(2-hydroxyethyl)-4-{6-(oxan-4-yl)aminoimidazo1,2-bpyridazin-3-yl}benzene-1-sulfonamide, including good oral bioavailability and a moderate half-life in rodent models. However, challenges related to metabolic stability and off-target effects remain to be addressed. Researchers are currently exploring prodrug strategies and formulation optimizations to overcome these limitations and improve the compound's therapeutic index.

In conclusion, N-(2-hydroxyethyl)-4-{6-(oxan-4-yl)aminoimidazo1,2-bpyridazin-3-yl}benzene-1-sulfonamide represents a promising scaffold for the development of novel kinase inhibitors. Ongoing research efforts are focused on further elucidating its mechanism of action, optimizing its pharmacological properties, and advancing it through preclinical and clinical development. The compound's unique structural features and biological activity make it a valuable subject of study in the quest for innovative treatments for inflammatory diseases and cancer.